Cas no 890621-27-9 (4-Methyl-5-thiophen-2-yl-2H-pyrazole-3-carboxylic acid)

• Product Name: 4-Methyl-5-thiophen-2-yl-2H-pyrazole-3-carboxylic acid
• CAS No: 890621-27-9
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 1073701
• PubChem ID: 3159639
• Update Time: 2025-04-20

4-Methyl-5-thiophen-2-yl-2H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-thiophen-2-yl-2H-pyrazole-3-carboxylic acid
• 4-methyl-5-(2-thienyl)-1H-Pyrazole-3-carboxylic acid
• DTXSID40390210
• AKOS009096768
• FT-0746449
• CS-0366617
• SCHEMBL570366
• SR-01000368698
• 4-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylicacid
• 4-Methyl-5-thiophen-2-yl-2H-pyrazole-3-carboxylic acid, AldrichCPR
• SR-01000368698-1
• AKOS000270670
• FS-2499
• BB 0219063
• 4-Methyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylic acid
• 4-methyl-5-thiophen-2-yl-1H-pyrazole-3-carboxylic acid
• 890621-27-9
• 4-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
• DA-39103
• STK392503

• MDL： MFCD07186409
• Inchi： 1S/C9H8N2O2S/c1-5-7(6-3-2-4-14-6)10-11-8(5)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： RZFZFQSJPCUVII-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(C)C(C(=O)O)=NN1

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 466.1±45.0 °C at 760 mmHg
• Flash Point: 235.7±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Methyl-5-thiophen-2-yl-2H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives